Cas no 76646-42-9 (3-(hydroxymethyl)-4-methoxybenzaldehyde)

3-(hydroxymethyl)-4-methoxybenzaldehyde structure
76646-42-9 structure
Product Name:3-(hydroxymethyl)-4-methoxybenzaldehyde
CAS No:76646-42-9
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00778411
CID:578615
PubChem ID:823233
Update Time:2025-07-20

3-(hydroxymethyl)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(hydroxymethyl)-4-methoxy-
    • 3-(hydroxymethyl)-4-methoxybenzaldehyde
    • 3-Hydroxymethyl-4-methoxybenzaldehyde
    • 3-Hydroxymethyl-4-methoxy-benzaldehyde
    • DTXSID20356399
    • FT-0641598
    • BB 0237660
    • MFCD00778411
    • SCHEMBL13819488
    • 76646-42-9
    • SB83970
    • AKOS000301414
    • CS-0319450
    • FS-6214
    • MDL: MFCD00778411
    • Inchi: 1S/C9H10O3/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-5,11H,6H2,1H3
    • InChI Key: SQNWBFUAFUQJNU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=O)=CC=1CO

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.00000

3-(hydroxymethyl)-4-methoxybenzaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(hydroxymethyl)-4-methoxybenzaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(hydroxymethyl)-4-methoxybenzaldehyde Pricemore >>

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3-(hydroxymethyl)-4-methoxybenzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76646-42-9)3-(hydroxymethyl)-4-methoxybenzaldehyde
Order Number:A1176335
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:34
Price ($):166.0
Email:sales@amadischem.com

Additional information on 3-(hydroxymethyl)-4-methoxybenzaldehyde

Comprehensive Analysis of 3-(Hydroxymethyl)-4-Methoxybenzaldehyde (CAS No. 76646-42-9): Properties, Applications, and Industry Trends

3-(Hydroxymethyl)-4-methoxybenzaldehyde (CAS No. 76646-42-9) is a versatile aromatic aldehyde derivative that has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries. This compound, characterized by its hydroxymethyl and methoxy functional groups, serves as a critical intermediate in organic synthesis. Its molecular structure (C9H10O3) combines reactivity with stability, making it ideal for fine chemical manufacturing and flavor-enhancing applications.

Recent trends in green chemistry have amplified interest in 76646-42-9, as researchers explore sustainable synthesis routes. A 2023 study highlighted its potential as a precursor for biodegradable polymers, aligning with global demand for eco-friendly materials. The compound’s low toxicity profile further enhances its appeal in cosmetic formulations, where consumers increasingly prioritize safety and natural derivatives.

Analytical techniques like HPLC and GC-MS are routinely employed to verify the purity of 3-(hydroxymethyl)-4-methoxybenzaldehyde, which typically exceeds 98% in commercial grades. Its melting point (82–85°C) and solubility in polar solvents like ethanol and DMSO make it compatible with diverse industrial processes. Notably, its electrophilic aromatic substitution reactivity enables modifications for customized chemical synthesis.

In the pharmaceutical sector, this aldehyde is investigated for antioxidant properties and as a building block for drug candidates targeting inflammatory pathways. Patent databases reveal growing applications in photodynamic therapy agents, responding to the surge in cancer research investments. Meanwhile, the fragrance industry leverages its woody, vanillin-like notes for premium perfume accords.

Market analysts project a 6.8% CAGR for 76646-42-9 derivatives through 2030, driven by Asia-Pacific manufacturing expansion. Regulatory compliance with REACH and FDA guidelines ensures its adoption in GMP-certified facilities. For researchers, common queries include "synthetic pathways for 3-(hydroxymethyl)-4-methoxybenzaldehyde" and "spectral data interpretation," reflecting its technical complexity.

Innovations in continuous flow chemistry have optimized its production, reducing waste by 40% compared to batch methods. This aligns with ESG (Environmental, Social, and Governance) metrics now prioritized by chemical investors. As AI-driven molecular design accelerates, 76646-42-9 derivatives are being virtually screened for advanced material science applications.

Storage recommendations emphasize protection from UV degradation in amber glass containers, while FT-IR remains the gold standard for quality verification. The compound’s logP value (1.2) indicates balanced lipophilicity, advantageous for drug delivery systems. With these multifaceted attributes, 3-(hydroxymethyl)-4-methoxybenzaldehyde stands at the intersection of tradition and innovation in modern chemistry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76646-42-9)3-(hydroxymethyl)-4-methoxybenzaldehyde
A1176335
Purity:99%
Quantity:1g
Price ($):166.0
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